Cas no 1839816-02-2 (N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride)

• Product Name: N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride
• CAS No: 1839816-02-2
• MF: C₁₇H₂₄ClN₃O₄
• MW: 369.843163490295
• MDL: MFCD32679893
• CID: 5673551
• PubChem ID: 119481332
• Update Time: 2025-10-21

N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1839816-02-2
• EN300-26675407
• AKOS025701489
• N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride
• N-(2-aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidine-3-carboxamide hydrochloride

• MDL： MFCD32679893
• Inchi： 1S/C17H23N3O4.ClH/c18-7-8-19-16(21)12-4-3-9-20(10-12)17(22)15-11-23-13-5-1-2-6-14(13)24-15;/h1-2,5-6,12,15H,3-4,7-11,18H2,(H,19,21);1H
• InChI Key： PHGOGTVTARCBDV-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2OCC1C(N1CCCC(C(NCCN)=O)C1)=O

Computed Properties

• Exact Mass: 369.1455339g/mol
• Monoisotopic Mass: 369.1455339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9Ų

Additional information on N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride

Introduction to N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride (CAS No. 1839816-02-2)

N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride, a compound with the CAS number 1839816-02-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties.

The core structure of N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride features a piperidine ring, which is a six-membered heterocyclic amine. This ring system is well-known for its presence in numerous biologically active compounds, including many drugs used in the treatment of various diseases. The piperidine ring in this compound is further modified by the presence of an amide group at the 3-position and a hydrochloride salt form, which enhances its solubility and bioavailability.

One of the most intriguing aspects of this compound is its connection to the benzodioxine scaffold. Benzodioxines are a class of heterocyclic compounds that have been studied extensively for their pharmacological properties. Specifically, the 2,3-dihydro-1,4-benzodioxine moiety in this molecule is known to exhibit significant biological activity. This moiety has been implicated in various biological processes, including neurotransmitter receptor interactions and enzyme inhibition. The incorporation of this scaffold into the N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride structure suggests that it may possess similar biological activities.

The presence of the 2-aminoethyl group at the nitrogen atom of the piperidine ring adds another layer of complexity to the molecule's structure. This group can participate in hydrogen bonding interactions, which can influence the compound's solubility and binding affinity to biological targets. Additionally, the amide group at the 3-position of the piperidine ring can undergo various chemical reactions, making it a versatile functional group for further derivatization and drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of understanding the three-dimensional structure of molecules in relation to their biological activity. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been employed to study the conformational preferences and binding modes of N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride. These studies have provided valuable insights into how this compound interacts with its biological targets at the atomic level.

In terms of pharmacological activity, N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Specifically, it has been found to exhibit inhibitory activity against certain enzymes and receptors that are involved in pathways associated with neurological disorders. The exact mechanisms by which this compound exerts its effects are still under investigation, but preliminary findings suggest that it may modulate neurotransmitter release or receptor function.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties by improving solubility and stability. This makes it more suitable for formulation into pharmaceutical products such as tablets or injectables. The solubility profile is particularly important for oral administration, as it ensures that the compound can be absorbed efficiently from the gastrointestinal tract into systemic circulation.

One area where N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride shows particular promise is in the treatment of neurological disorders. Research has indicated that compounds with similar structures may have potential applications in conditions such as depression and anxiety disorders. These conditions are often associated with imbalances in neurotransmitter levels or altered receptor sensitivity. By targeting these pathways directly, N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride may offer a novel approach to managing these conditions.

The development of new therapeutic agents requires rigorous testing to ensure safety and efficacy before they can be approved for human use. Preclinical studies involving cell cultures and animal models are typically conducted to assess the potential benefits and risks associated with a new compound. These studies provide valuable data on how N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride behaves in different biological systems and help to identify any potential side effects or toxicities.

Once preclinical studies demonstrate promising results, clinical trials are conducted in humans to further evaluate safety and efficacy. These trials are typically divided into several phases: Phase I trials involve a small number of healthy volunteers to assess safety and dosage; Phase II trials include patients with the target condition to evaluate efficacy and side effects; and Phase III trials involve larger patient populations to confirm efficacy and monitor long-term effects.

The regulatory approval process for new drugs is stringent and requires extensive documentation from manufacturers detailing all aspects of drug development from laboratory research through clinical trials. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) play a critical role in ensuring that only safe and effective drugs reach patients.

In conclusion, N-(2-Aminoethyl)-1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidine-3-carboxamide;hydrochloride (CAS No. 1839816-02) represents an exciting advancement in pharmaceutical chemistry with significant potential for therapeutic applications particularly in neurological disorders management . Further research is needed to fully understand its mechanisms and to develop effective treatments based on its unique chemical properties . As our understanding continuesto evolve , so too will our abilityto harness.the powerof novel compounds likethis one .With continued research,this promising drug candidate holds great hope for improving patient outcomes worldwide .The journey from laboratory discoveryto clinical application is long,but each step brings us closerto unlocking new treatments for complex diseases . And compounds like N-(2-Aminoethyl)-1-(2,